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Compound of Interest

Compound Name: Antitumor agent-92

Cat. No.: B15582811

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of investigational cytotoxic agents are paramount to ensuring
laboratory safety and environmental protection. "Antitumor agent-92," as a potent compound,
requires strict adherence to established protocols for hazardous waste management. This
guide provides essential, step-by-step instructions for the safe disposal of Antitumor agent-92
and associated contaminated materials, in line with U.S. Environmental Protection Agency
(EPA) regulations and best practices for laboratory safety.

Immediate Safety and Handling Precautions

All personnel handling Antitumor agent-92 must be trained on the specific hazards associated
with the compound, as detailed in the Safety Data Sheet (SDS). Exposure can occur through
inhalation, ingestion, or skin contact, and may lead to serious health effects, including cancer
and reproductive or developmental problems. Therefore, stringent safety measures are
mandatory.

Personal Protective Equipment (PPE): Personnel must use appropriate PPE when handling
Antitumor agent-92 waste. This includes, but is not limited to:

e Two pairs of chemotherapy-tested gloves

e Adisposable, solid-front gown with tight-fitting cuffs

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15582811?utm_src=pdf-interest
https://www.benchchem.com/product/b15582811?utm_src=pdf-body
https://www.benchchem.com/product/b15582811?utm_src=pdf-body
https://www.benchchem.com/product/b15582811?utm_src=pdf-body
https://www.benchchem.com/product/b15582811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Eye and face protection (safety goggles and a face shield)

o A NIOSH-approved respirator, if there is a risk of aerosolization

Waste Segregation and Containerization

Proper segregation of waste is crucial to prevent contamination and ensure correct disposal. All
items that have come into contact with Antitumor agent-92 are considered hazardous waste
and must be disposed of accordingly.

Waste Type Container Specification Labeling

Rigid, puncture-proof, leak-

] ) "Cytotoxic Waste,"

proof container with a secure

Sharps Waste (Needles, ] ] ) "Chemotherapy Waste," or
_ ) lid. Typically yellow with a .

syringes, vials, ampules) ) "Hazardous Drug Waste" with

purple lid or black for RCRA _

the cytotoxic symbol.
bulk waste.

Thick, leak-proof plastic bags

] o ) "Cytotoxic Waste,"
Non-Sharps Solid Waste (minimum 2 mm thick for
o "Chemotherapy Waste," or
(Gloves, gowns, bench paper, polypropylene) placed within a )
) T . ) "Hazardous Drug Waste" with
contaminated labware) rigid, lidded container. Typically

) ] the cytotoxic symbol.
yellow with a purple lid.

Liquid Waste (Unused or
_ _ Leak
expired solutions)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15582811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

